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Abstract
Propanone, commonly known as acetone, is the simplest and most commercially significant

ketone.[1][2] Its unique combination of physical and chemical properties makes it an

indispensable solvent in a vast array of industrial and laboratory applications, including in the

pharmaceutical sector for drug formulation and synthesis.[3][4][5][6] This technical guide

provides a comprehensive overview of the core physical and chemical characteristics of

propanone, detailed experimental protocols for their determination, and a discussion of its key

chemical reactions relevant to research and development.

Physical Properties of Propanone
Propanone is a colorless, volatile, and flammable liquid with a characteristic pungent, fruity

odor.[1][2][3] Its high miscibility with water and many organic solvents makes it a versatile

solvent.[1][3] The key physical properties of propanone are summarized in the tables below.

Table 1: General and Physical Properties of Propanone
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Property Value

Synonyms Acetone, Dimethyl ketone, 2-Propanone

Chemical Formula C₃H₆O[3][4]

Molecular Weight 58.08 g/mol [1]

Appearance Colorless liquid[3]

Odor Fragrant, sweet, pungent[3]

Melting Point -94.9 °C[2]

Boiling Point 56.08 °C[2]

Density 0.7845 g/cm³ (at 25 °C)[2]

Solubility in Water Miscible[1][2][3]

Vapor Pressure 24 kPa (at 20 °C)

Flash Point -20 °C[7]

Autoignition Temperature 465 °C

Table 2: Spectroscopic Data of Propanone
Spectroscopic Technique Key Data Points

¹H NMR (in CDCl₃) δ 2.16 ppm (singlet, 6H)[8]

¹³C NMR (in CDCl₃) δ 30.6 ppm (CH₃), δ 206.7 ppm (C=O)

Infrared (IR) Spectroscopy
Strong, sharp peak at ~1715 cm⁻¹ (C=O stretch)

[9]

Mass Spectrometry (MS)
Molecular ion (M⁺) peak at m/z = 58; Base peak

at m/z = 43 ([CH₃CO]⁺)[10]

Chemical Properties and Reactivity
Propanone's chemistry is dominated by the carbonyl group, which imparts polarity and a site

for nucleophilic attack. It exhibits keto-enol tautomerism, though the keto form is
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overwhelmingly favored at equilibrium.[2][3]

Nucleophilic Addition Reactions
Compared to aldehydes, propanone is less reactive towards nucleophiles. This is due to the

electron-donating effect of the two methyl groups, which reduces the electrophilicity of the

carbonyl carbon, and steric hindrance.[11][12][13]

Aldol Condensation
In the presence of a base or acid, propanone can undergo self-condensation to form diacetone

alcohol, which can then dehydrate to form mesityl oxide. This reaction is a classic example of

C-C bond formation.

Enolate Formation

Nucleophilic Attack Protonation Dehydration (optional, with heat)

CH₃C(=O)CH₃

[CH₃C(=O)CH₂]⁻ ↔ CH₃C(-O⁻)=CH₂+ ⁻OH

⁻OH

H₂O- H₂O

(CH₃)₂C(-O⁻)CH₂C(=O)CH₃

+ CH₃C(=O)CH₃

CH₃C(=O)CH₃

(CH₃)₂C(OH)CH₂C(=O)CH₃
+ H₂O (CH₃)₂C=CHC(=O)CH₃

- H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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